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Compound of Interest

Compound Name: 3,5-Dibromo-2-chlorobenzamide
CAS No.: 860683-15-4
Cat. No.: B1385827
Get Quote
. J

Structural Analysis & Synthetic Logic

The synthesis of 3,5-Dibromo-2-chlorobenzamide relies on the cooperative directing effects
of the substituents on the benzene ring.

+ The Amide (-CONH3z): A meta-directing, deactivating group.
¢ The Chlorine (-Cl): An ortho/para-directing, deactivating group.

In the precursor 2-chlorobenzamide, the 3- and 5-positions are electronically activated for
electrophilic aromatic substitution (EAS) because they are ortho/para to the Chlorine and meta
to the Amide. This cooperative effect allows for a high-yield, regioselective bromination.

Experimental Workflow: Regioselective Bromination

The following protocol describes the bromination of 2-chlorobenzamide to yield the target
compound.
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Recrystallization

Target:
3,5-Dibromo-2-
chlorobenzamide

Reaction:
50-60°C, 4-6 Hours
(EAS Mechanism)

Reagents:
Br2 (2.2 eq), FeBr3 (cat.)
Solvent: H20/AcOH

Precursor:
2-Chlorobenzamide

NaHSO3 (aq)
(Remove xs Br2)

Click to download full resolution via product page

Figure 1: Synthetic pathway utilizing cooperative directing effects for regioselective
bromination.[1]

Mass Spectrometry (MS) Data

The mass spectrum of this compound is dominated by the unique isotopic signatures of
Chlorine (

) and Bromine (

).

Molecular Formula:

Exact Mass (Monoisotopic): 310.835 g/mol (Calculated for

)

Isotope Distribution Pattern (Diagnostic Tetrad)

Due to the presence of two Bromine atoms and one Chlorine atom, the molecular ion

appears as a distinct cluster spanning 6 mass units.
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Relative Intensity

lon Species miz Composition
(Approx)
M 310.8 ~35%
Mixed Isotopes (
M+2 312.8 ~100% (Base Peak)
dominant)
Mixed Isotopes (
M+4 314.8 ~80%
dominant)
M+6 316.8 ~20%

Interpretation: In LC-MS analysis (ESI+), look for the

cluster starting at m/z ~312. The "picket fence" pattern (M, M+2, M+4) with relative heights of

roughly 1:3:2 is the primary confirmation of the

moiety.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The symmetry of the substitution pattern results in a simplified but highly diagnostic proton

NMR spectrum.

H NMR Data (400 MHz, DMSO- )

The molecule possesses only two aromatic protons, located at positions 4 and 6.
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Chemical Shift Coupling

( Multiplicity Integration L Assignment
» Ppm) )

8.05 - 8.15 Broad Singlet 1H ; Amide

7.92 Doublet (d) 1H H6 (Ar-H)
7.85 Doublet (d) 1H H4 (Ar-H)
7.60 - 7.70 Broad Singlet 1H - Amide

Structural Logic:

e H6 (7.92 ppm): This proton is ortho to the amide carbonyl group. The anisotropy of the
carbonyl exerts a deshielding effect, shifting it downfield relative to H4.

e H4 (7.85 ppm): This proton is sandwiched between the two Bromine atoms (positions 3 and
5). While halogens are electron-withdrawing (inductive), they are also shielding (resonance),
often placing this proton slightly upfield of the carbonyl-adjacent proton.

e Coupling: The 2.3 Hz splitting is characteristic of meta-coupling (

) between H4 and H6.

C NMR Data (100 MHz, DMSO- )

Predicted shifts based on substituent additivity rules (C-1 attached to Amide).
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Chemical Shift (

Assignment Carbon Type
» Ppm)
166.5 Amide Carbonyl
139.2 Quaternary (Ipso to Amide)
136.8 Methine (CH)
132.5 Methine (CH)
128.1 Quaternary (C-CI)
122.4 Quaternary (C-Br)
119.8 Quaternary (C-Br)

Infrared (IR) Spectroscopy

The IR spectrum serves as a rapid quality control checkpoint, particularly for monitoring the

completion of the reaction (disappearance of precursor bands).

Frequency (

Vibration Mode Functional Group Notes
)
Distinct doublet
3380, 3190 Primary Amide (asymmetric/symmetri
c stretch)
Strong band; lower
1675 Amide | freq. due to
conjugation
1610 Amide Il Bending vibration
1550, 1460 Aromatic Ring Skeletal vibrations
) Strong fingerprint
680 - 750 Alkyl Halide
bands
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Analytical Quality Control Workflow

To ensure the integrity of the synthesized compound for pharmaceutical applications, the
following decision tree should be applied.

Crude Product

TLC Check
(Hex:EtOAc 3:1)

Melting Point
(Expected: >160°C)

(Check J=2.3Hz Splitting)

Release for
Bio-Assay

Click to download full resolution via product page

Figure 2: Step-by-step QC validation protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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